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Compound of Interest

Compound Name: Methacryloxymethyltrimethylsilane

Cat. No.: B099026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for
Methacryloxymethyltrimethylsilane (also known as Trimethylsilyl acrylate), CAS No. 13688-
55-6. The information is compiled from Safety Data Sheets (SDS) to ensure a high standard of
accuracy and relevance for professionals in research and development.

Core Safety and Hazard Information

Methacryloxymethyltrimethylsilane is a highly flammable liquid and vapor that can cause
skin and serious eye irritation. It may also cause respiratory irritation and is toxic to aquatic life
with long-lasting effects. It is imperative to handle this chemical with appropriate safety
precautions in a well-ventilated area.

Hazard Identification

o GHS Classification: Flammable liquids (Category 2), Skin irritation (Category 2), Eye irritation
(Category 2A), Specific target organ toxicity — single exposure (Category 3), Respiratory
system, Acute aquatic toxicity (Category 2), Chronic aquatic toxicity (Category 2).

» Signal Word: Danger.
e Hazard Statements:

o H225: Highly flammable liquid and vapour.
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H315: Causes skin irritation.

o

o

H319: Causes serious eye irritation.

[¢]

H335: May cause respiratory irritation.

[e]

H411: Toxic to aquatic life with long lasting effects.

Quantitative Data for
Methacryloxymethyltrimethylsilane

The following tables summarize the key quantitative data available for
Methacryloxymethyltrimethylsilane, providing a clear reference for its physical, chemical,
and safety properties.

Table 1: Physical and Chemical Properties

Property Value Source
Molecular Formula CeH1202Si

Molecular Weight 144.24 g/mol

Appearance Colorless Liquid

Boiling Point 53 °C (127 °F) at 0.3 hPa

Density 0.984 g/cm3 at 25 °C (77 °F)

Flash Point -15 °C (5.0 °F) - closed cup

Table 2: Exposureand Handling

Parameter Value Source

Storage Class 3 - Flammable liquids

Store in a well-ventilated
Recommended Storage
place. Keep cool.

UN number: 1993, Class: 3,

Transport Information ]
Packing group: Il
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Experimental Protocols

The safety data presented in the Safety Data Sheet (SDS) for
Methacryloxymethyltrimethylsilane are typically generated through standardized
experimental protocols. While the specific laboratory reports are not publicly available, the
methodologies adhere to internationally recognized guidelines, primarily those established by
the Organisation for Economic Co-operation and Development (OECD).

These guidelines provide a framework for the consistent and reliable testing of chemicals. Key
areas of testing include:

o Physical-Chemical Properties: Standardized tests are used to determine properties like
boiling point, density, and flash point.

» Toxicological Assessment: Acute toxicity studies (e.g., LD50 for oral, dermal, and inhalation
routes), skin and eye irritation tests, and mutagenicity assays are conducted following
specific OECD guidelines.

o Ecotoxicological Assessment: Studies to determine the toxicity to aquatic organisms such as
fish, daphnia, and algae are performed according to established protocols to assess
environmental impact.

The use of these standardized methods ensures that the data is reproducible and comparable
across different laboratories and regulatory bodies.

Emergency and Handling Procedures
First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

o Skin Contact: Immediately wash off with soap and plenty of water. Consult a doctor if
irritation persists.

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
doctor.
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 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a doctor.

Spill Response Workflow

In the event of a spill, a systematic approach is crucial to ensure safety and minimize
environmental contamination. The following diagram illustrates a logical workflow for handling a

spill of Methacryloxymethyltrimethylsilane.
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Assess Situation
(Size, Location, Hazards)

l

Evacuate Immediate Area

l

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Eliminate Ignition Sources
(Flames, Sparks)

Ensure Adequate Ventilation

Contain Spill
(Use inert absorbent material)

Collect Absorbed Material
(Use non-sparking tools)

Dispose of Waste
(In sealed containers, follow regulations)

Decontaminate Area

Spill Secured

Click to download full resolution via product page

Caption: Logical workflow for handling a spill of Methacryloxymethyltrimethylsilane.
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Personal Protective Equipment (PPE)

A critical aspect of safely handling Methacryloxymethyltrimethylsilane is the use of
appropriate Personal Protective Equipment. The following diagram outlines the recommended
PPE.

Recommended Personal Protective Equipment

Eye Protection Hand Protection
(Safety glasses with side-shields or goggles) (Appropriate chemical-resistant gloves)

Body Protection
(Complete suit protecting against chemicals)

Respiratory Protection
(Where risk assessment shows it's necessary)

Click to download full resolution via product page

Caption: Recommended PPE for handling Methacryloxymethyltrimethylsilane.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of
Methacryloxymethyltrimethylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099026#methacryloxymethyltrimethylsilane-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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